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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Amberlite LA-2, a widely utilized liquid anion exchange resin. The information is
curated for researchers, scientists, and professionals in drug development who employ this
versatile resin in separation, purification, and formulation processes. This document
summarizes key quantitative data, details relevant experimental protocols, and visualizes
associated processes to facilitate a deeper understanding and application of Amberlite LA-2.

General and Chemical Properties

Amberlite LA-2 is a liquid anion exchange resin.[1] Multiple sources identify it as being based
on a secondary amine functionality, which is responsible for its ion exchange properties.[2][3] It
is described as a colorless to pale yellow, viscous liquid.[3][4] As a polymeric material, its
molecular formula and weight are generally not specified.[1][5]

Table 1: General and Chemical Properties of Amberlite LA-2
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Property Value Source(s)
Chemical Name Amberlite LA-2 [5]
CAS Number 11128-96-4 [1][2][6]

Amberlite LA 2, lon Exchange
Synonyms o [11[7]
Resin, Liquid grade

Colorless to yellow, viscous
Appearance . [31[4]
liquid

] Secondary amine-based liquid
Chemical Type . . [2][3]
anion exchange resin

Solubility Insoluble in water [2][8]

Physical Properties

The physical properties of Amberlite LA-2 are crucial for its application in various experimental
and industrial settings. There is some discrepancy in the reported density of Amberlite LA-2.
While several sources state a density of 0.83 g/cm3, another source reports a value of 1.3 + 0.1
g/cm3.[1][3][5] This variation may be attributable to differences in measurement conditions or
product grades. Specific data on the viscosity of Amberlite LA-2 is not readily available in
public literature; however, it is characterized as a viscous liquid.[4]

Table 2: Physical Properties of Amberlite LA-2
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Property Value Source(s)

Density 0.83 g/cm3 OR 1.3 £ 0.1 g/cm3 [11[31[5]

_ _ Described as a viscous liquid;
Viscosity » _ [4]
specific value not available.

As a secondary amine, the
pKa of the conjugate acid is
pKa expected to be in the range of
10-11. Specific value for
Amberlite LA-2 is not available.

The thermal stability of
polystyrene-based anion
exchange resins is influenced
by temperature, with

Thermal Stability degradation accelerated in the 9]
presence of hydroxide ions.
Specific thermal decomposition
temperature for Amberlite LA-2

is not publicly available.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and for the
application of Amberlite LA-2 in extraction processes are provided below.

3.1. Determination of Density

The density of a liquid resin like Amberlite LA-2 can be determined using a straightforward
gravimetric method.

¢ Objective: To accurately measure the density of Amberlite LA-2.
e Materials:

o Amberlite LA-2 sample
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[e]

o

[¢]

[¢]

Volumetric flask of a known volume (e.g., 10 mL or 25 mL)
Analytical balance
Thermometer

Pipette or syringe

e Procedure:

3.2.

Ensure the volumetric flask is clean and completely dry.
Weigh the empty volumetric flask on the analytical balance and record its mass (ma).

Carefully fill the volumetric flask with the Amberlite LA-2 sample up to the calibration
mark. Use a pipette or syringe for precise addition.

Weigh the filled volumetric flask and record the new mass (mz).
Measure and record the temperature of the Amberlite LA-2 sample.
The mass of the Amberlite LA-2 is calculated as m = mz - ma.

The density (p) is then calculated using the formula: p = m /V, where V is the volume of
the flask.

Repeat the measurement at least three times to ensure accuracy and calculate the
average density.

Determination of Viscosity

The viscosity of Amberlite LA-2 can be determined using a rotational viscometer, which is

suitable for measuring the viscosity of non-Newtonian fluids.

¢ Objective: To measure the dynamic viscosity of Amberlite LA-2.

o Materials:

o Amberlite LA-2 sample
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o

[e]

o

Rotational viscometer (e.g., Brookfield type) with appropriate spindles
Temperature-controlled water bath or sample chamber

Beaker or sample container

e Procedure:

[¢]

3.3.

Calibrate the viscometer according to the manufacturer's instructions using a standard
fluid of known viscosity.

Place a sufficient amount of the Amberlite LA-2 sample into the sample container.

Equilibrate the sample to the desired temperature using the temperature-controlled bath or
chamber.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

resin.
Immerse the spindle into the Amberlite LA-2 sample to the marked level.
Start the viscometer and allow the reading to stabilize.

Record the viscosity reading from the instrument's display, typically in centipoise (cP) or
Pascal-seconds (Pa-s).

Measurements can be repeated at different rotational speeds to assess the shear-thinning
or shear-thickening behavior of the resin.

Reactive Extraction of Carboxylic Acids

Amberlite LA-2 is frequently used for the reactive extraction of carboxylic acids from aqueous

solutions. The following is a general protocol for such an application.[2]

» Objective: To extract a carboxylic acid (e.g., glutaric acid) from an aqueous solution using

Amberlite LA-2 dissolved in an organic solvent.[2]

o Materials:
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o Aqueous solution of the carboxylic acid of a known initial concentration.

o Amberlite LA-2.

o An appropriate organic solvent (e.g., kerosene, 1-octanol, n-butyl acetate).

o Separatory funnels.

o Shaker or magnetic stirrer.

o pH meter.

[¢]

Titration apparatus with a standardized solution of NaOH.

e Procedure:

[¢]

Prepare the organic phase by dissolving a known concentration of Amberlite LA-2 in the
chosen organic solvent.

o In a separatory funnel, mix equal volumes of the agueous carboxylic acid solution and the
organic phase.

o Shake the funnel vigorously for a predetermined time (e.g., 2-4 hours) to ensure
equilibrium is reached. A mechanical shaker can be used for consistency.

o Allow the two phases to separate completely.
o Carefully separate the aqueous and organic phases.

o Determine the concentration of the carboxylic acid remaining in the aqueous phase by
titrating a known volume of the aqueous phase with a standardized NaOH solution.

o The concentration of the carboxylic acid in the organic phase can be determined by mass
balance.

o The efficiency of the extraction can then be calculated.

Process Visualizations
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The following diagrams, generated using the DOT language, illustrate key processes involving
Amberlite LA-2.

Weigh empty Fill flask with Weigh filled Calculate mass Calculate density
volumetric flask (m1) Amberlite LA-2 flask (m2) (m=m2-ml) (P=m/V)

Click to download full resolution via product page

Workflow for Density Determination

Place sample in Equilibrate to . . Record stable
. . Immerse spindle Start viscometer : N :
container desired temperature viscosity reading

Click to download full resolution via product page

Workflow for Viscosity Measurement

Organic Phase

Carboxylic Acid (HA) A [ Ac'diagil'ﬁzfz’_‘;p'ex |< Amberlite LA-2 (R2NH)

Dissociation Prptonation

Click to download full resolution via product page

Reactive Extraction Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1174152?utm_src=pdf-body
https://www.benchchem.com/product/b1174152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174152?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. Cas 11128-96-4,Amberlite LA-2 | lookchem [lookchem.com]

. alfa-chemistry.com [alfa-chemistry.com]

. bocsci.com [bocsci.com]

. Amberlite LA-2 - Hazardous Agents | Haz-Map [haz-map.com]

. Amberlite LA-2 | lookchem [lookchem.com]

. Amberlite LA-2 | CAS#:11128-96-4 | Chemsrc [chemsrc.com]

. Amberlite LA-2 suppliers & manufacturers in China [m.chemicalbook.com]

. chembk.com [chembk.com]

°
(] [e0] ~ (o)) )] EaN w N -

. dupont.com [dupont.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Amberlite LA-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174152#amberlite-la-2-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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